Cas no 2411230-39-0 (N-({2,2-difluoro-6-oxaspiro2.5octan-1-yl}methyl)but-2-ynamide)

• Product Name: N-({2,2-difluoro-6-oxaspiro2.5octan-1-yl}methyl)but-2-ynamide
• CAS No: 2411230-39-0
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 6235708
• PubChem ID: 146102084
• Update Time: 2025-10-28

N-({2,2-difluoro-6-oxaspiro2.5octan-1-yl}methyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-({2,2-difluoro-6-oxaspiro2.5octan-1-yl}methyl)but-2-ynamide
• N-({2,2-difluoro-6-oxaspiro[2.5]octan-1-yl}methyl)but-2-ynamide
• 2411230-39-0
• N-[(2,2-Difluoro-6-oxaspiro[2.5]octan-1-yl)methyl]but-2-ynamide
• Z3612032032
• EN300-26576045

• Inchi： 1S/C12H15F2NO2/c1-2-3-10(16)15-8-9-11(12(9,13)14)4-6-17-7-5-11/h9H,4-8H2,1H3,(H,15,16)
• InChI Key： FHQCXQZTSZLEJB-UHFFFAOYSA-N
• SMILES： FC1(C(CNC(C#CC)=O)C21CCOCC2)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on N-({2,2-difluoro-6-oxaspiro2.5octan-1-yl}methyl)but-2-ynamide

Introduction to N-({2,2-difluoro-6-oxaspiro2.5octan-1-ylmethyl}but-2-ynamide) and Its Significance in Modern Chemical Research

N-({2,2-difluoro-6-oxaspiro2.5octan-1-ylmethyl}but-2-ynamide) is a compound with the CAS number 2411230-39-0, which has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to a class of spirocyclic oxaspiro compounds, which are known for their intriguing molecular architecture and diverse biological activities. The presence of both fluoro and oxaspiro moieties in its structure imparts distinct chemical and electronic characteristics, making it a valuable candidate for further investigation.

The difluoro substitution at the 2,2-position of the spirocyclic framework is particularly noteworthy, as fluorine atoms can significantly influence the reactivity and binding affinity of molecules. In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The incorporation of fluorine into pharmaceuticals has led to the development of several blockbuster drugs that have demonstrated superior efficacy compared to their non-fluorinated counterparts.

The 6-oxaspiro2.5octan-1-yl moiety adds another layer of complexity to this compound, contributing to its unique three-dimensional structure. Spirocyclic compounds are known for their rigidity and conformational stability, which can be advantageous in drug design. The spirocyclic core provides a scaffold that can be fine-tuned to optimize interactions with biological targets, such as enzymes and receptors. This structural motif has been extensively explored in the development of novel therapeutic agents, particularly in the areas of oncology and anti-inflammatory treatments.

The amide functional group at the end of the molecule further enhances its potential as a pharmacophore. Amides are common in drug molecules due to their ability to form hydrogen bonds, which can improve binding affinity and selectivity. The combination of these features makes N-{2,2-difluoro-6-oxaspiro2.5octan-1-ylmethyl}but-2-ynamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there have been several significant advancements in the field of spirocyclic oxaspiro compounds. Researchers have developed novel synthetic methodologies that allow for the efficient construction of complex spirocyclic frameworks. These methodologies have enabled the exploration of a vast chemical space, leading to the discovery of several bioactive molecules with potential therapeutic applications.

The use of computational chemistry techniques has also played a crucial role in understanding the structure-property relationships of these compounds. Molecular modeling studies have provided valuable insights into the binding modes of spirocyclic oxaspiro compounds with biological targets. These studies have helped researchers optimize the design of drug candidates by predicting how different structural modifications will affect their binding affinity and selectivity.

One particularly interesting area of research is the development of fluorinated spirocyclic oxaspiro compounds as kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is associated with various diseases, most notably cancer. Therefore, kinase inhibitors have become a major focus of drug discovery efforts.

N-{2,2-difluoro-6-oxaspiro2.5octan-1-ylmethyl}but-2-ynamide has shown promise as a kinase inhibitor due to its unique structural features. The presence of both fluorine atoms and an amide group allows it to interact favorably with the active site of kinases through hydrogen bonding and hydrophobic interactions. Preliminary studies have indicated that this compound exhibits potent inhibitory activity against several kinases, including those involved in cancer pathways.

The development of novel kinase inhibitors is an active area of research, with many companies and academic institutions investing significant resources into discovering new drugs for cancer treatment. The use of fluorinated spirocyclic oxaspiro compounds represents an innovative approach to this challenge. These compounds offer several advantages over traditional kinase inhibitors, including improved metabolic stability and enhanced binding affinity.

In addition to their potential as kinase inhibitors, N-{2,2-difluoro-6-oxaspiro2.5octan-1-ylmethyl}but-2-ynamide may also have applications in other therapeutic areas. For example, its structural features make it a good candidate for developing anti-inflammatory agents. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disease. Therefore, developing new anti-inflammatory drugs is an important goal for medicinal chemists.

The spirocyclic core and amide group present in this compound can be modified to enhance its anti-inflammatory properties. By carefully selecting substituents that interact with specific inflammatory targets, researchers can develop novel drugs that provide relief from inflammation without causing significant side effects.

The synthesis of N-{2,2-difluoro-6-oxtaspiro25octan1ylmethyl}but22ynamide involves several key steps that highlight the synthetic strategies used in modern organic chemistry. The spirocyclic framework is typically constructed through a ring-closing reaction between two fragments that are connected by a bond-forming event at the spiro center. In this case, the formation of the spirocyclic core involves the reaction between an epoxide derivative and an amine under acidic conditions.

The introduction of fluorine atoms into the molecule is achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling. These reactions allow for precise control over regioselectivity and yield high-quality products suitable for further functionalization.

The final step involves introducing the amide group at one end of the molecule through condensation reactions between an acid chloride or carboxylic acid derivative with an amine under appropriate conditions. This step is crucial for ensuring that all functional groups are correctly positioned relative to each other within the molecule's three-dimensional structure.п